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Compound of Interest

Compound Name: Tellurium-132

Cat. No.: B1232548 Get Quote

Technical Support Center: Tellurium-132 Gamma
Spectrometry
This guide provides troubleshooting assistance and frequently asked questions for

researchers, scientists, and drug development professionals working with high-activity

Tellurium-132 (¹³²Te) sources. The focus is on understanding and correcting for detector dead

time to ensure accurate activity measurements.

Frequently Asked Questions (FAQs)
Q1: What is detector dead time in gamma spectrometry?

A1: Detector dead time is the finite period after detecting a gamma-ray event during which the

system is unresponsive and cannot process another incoming event.[1][2] This processing time

is a result of the limitations of the detector itself and the associated electronics, such as

amplifiers and analog-to-digital converters (ADCs).[1][2][3] Consequently, any photons arriving

during this interval are not counted, leading to a "dead time loss" and an underestimation of the

true activity of the source.[4]

Q2: What is the difference between paralyzable and non-paralyzable dead time?

A2: The distinction lies in how the system behaves when an event occurs during an existing

dead time period.[1][5]
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Non-Paralyzable Model: An event arriving during the dead time is simply ignored and has no

effect on the system. The system becomes available again only after the initial dead time

period has elapsed.[1][6]

Paralyzable Model: An event arriving during the dead time is not recorded but restarts the

dead time period.[1][6] This means at extremely high count rates, a paralyzable system can

become continuously "dead" and record almost no counts.[1]

Most modern gamma-ray spectrometers incorporate paralyzable dead time as a major

component.[7]

Q3: Why is dead time a significant issue for high-activity sources like Tellurium-132?

A3: High-activity sources produce a very high rate of gamma rays incident on the detector. This

high event rate means there is a greater probability that a photon will arrive while the detector

is already busy processing a previous event. This leads to significant count losses and requires

accurate correction. For paralyzable systems, as the true count rate increases, the observed

count rate reaches a maximum and then can actually decrease, making uncorrected

measurements highly inaccurate.[4][7]

Q4: What are the primary gamma energies to consider when measuring ¹³²Te?

A4: Tellurium-132 (T½ ≈ 3.2 days) decays to Iodine-132 (¹³²I, T½ ≈ 2.3 hours), which in turn

decays.[8][9] A secular equilibrium is quickly reached. The gamma spectrum will be dominated

by the emissions from the ¹³²I daughter. The most prominent gamma rays from the decay chain

that contribute significantly to the count rate must be considered.
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Isotope Energy (keV)
Emission Probability

(%)
Notes

¹³²Te 228.3 88.0

Primary ¹³²Te gamma,

but daughter

emissions are

stronger.[10]

¹³²I 522.5 15.6
Strong emission from

the daughter product.

¹³²I 630.2 13.5
Strong emission from

the daughter product.

¹³²I 667.7 98.7

Very strong emission

from the daughter

product.

¹³²I 772.6 75.5

Very strong emission

from the daughter

product.

¹³²I 954.6 17.5
Strong emission from

the daughter product.

(Data compiled from

various nuclear data

sources)

Q5: What is pulse pile-up and how does it relate to dead time?

A5: Pulse pile-up occurs when two or more gamma rays strike the detector at nearly the same

time, and the electronics cannot distinguish them as separate events.[11] The system registers

a single pulse with a combined (and incorrect) energy. This is a major issue at high count rates.

[11] While dead time is about the system being "busy," pile-up is about signals overlapping.

Pile-up rejection circuitry is a common source of dead time because when a pile-up event is

detected and rejected, the system is "dead" for that period.[2]

Q6: What is the maximum recommended dead time percentage for an accurate measurement?
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A6: For systems with a dominant paralyzable dead time component, it is strongly

recommended to avoid operating conditions that result in more than 63% dead time.[4][7]

Above this point, the observed count rate begins to decrease as the true count rate increases,

and systematic errors in the correction escalate significantly.[4][7] Many practitioners advise

staying below 50% dead time for reliable, high-quality analysis.[12]

Troubleshooting Guides
Problem: My measured activity is consistently lower than expected and not reproducible.
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Possible Cause Recommended Solution

High Dead Time Loss

The high count rate from the ¹³²Te source is

causing significant count loss that is not being

adequately corrected. Dead time may be

exceeding 50-60%.

1. Verify Dead Time: Check the dead time

percentage reported by your spectroscopy

software. If it is excessively high (>50%), you

must take steps to reduce it.

2. Increase Distance: The simplest way to

reduce the count rate is to move the source

further from the detector. The count rate

decreases with the inverse square of the

distance.[12]

3. Use Collimation/Shielding: Place a lead or

tungsten shield with a small aperture (collimator)

between the source and the detector to reduce

the gamma flux.

Incorrect Dead Time Model

Your system's live-time correction may be based

on a model (e.g., non-paralyzable) that does not

accurately reflect your system's behavior at high

rates.

1. Characterize Your System: Perform an

experimental determination of your system's

dead time parameter (τ) using the "Decaying

Source Method" (see Experimental Protocols).

This will help you validate the correction model.

2. Apply Manual Correction: Use the appropriate

dead time formula (see table below) with your

experimentally determined τ to correct the

measured count rate.

Problem: I am observing distorted, broadened, or asymmetric peaks in my spectrum.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 13 Tech Support

https://hps.org/publicinformation/ate/q14205/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1232548?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Possible Cause Recommended Solution

Pulse Pile-up

At high count rates, pulses are overlapping,

leading to sum peaks and a general distortion of

the photopeaks.

1. Reduce Count Rate: As above, increase the

source-to-detector distance or use collimation.

This is the most effective solution.

2. Check P/Z Settings: Improper pole-zero

correction settings in the amplifier can cause

severe peak shape distortion, especially at high

rates.[13]

Ballistic Deficit

Incomplete charge collection for some events,

often exacerbated at high count rates, can lead

to peak tailing.

1. Optimize Shaping Time: A longer shaping (or

peaking) time in the amplifier can improve

resolution but may increase dead time. Find an

optimal balance for your application.

Problem: My dead time is exceeding 50%. What are my options?

This common issue requires a systematic approach to reduce the number of events reaching

the detector per unit time.
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Dead Time > 50% ?

Increase Source-to-Detector
Distance

 Is space available? 

Use Collimation or
Attenuating Shield

 No / Insufficient 

Recalibrate Efficiency
for New Geometry

Acquire Spectrum at
Lower Dead Time (<25%)

Accurate Measurement
Achieved

Click to download full resolution via product page

Caption: Workflow for reducing high detector dead time.

Dead Time Correction Models & Formulas
The choice of the correct model is critical for accurate quantification.[5]
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Non-Paralyzable Model

Paralyzable Model

Event 1
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Caption: Comparison of non-paralyzable and paralyzable dead time models.

Model Formula Variables

Non-Paralyzable n = m / (1 - mτ) n = True count rate (cps)

m = Measured count rate (cps)

τ = System dead time

(seconds)

Paralyzable m = n * e^(-nτ)
(Requires iterative solution for

n)

Experimental Protocols
Protocol 1: Determination of System Dead Time (τ) using the Decaying Source Method
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This method uses a single, relatively short-lived source to measure the detector's response

over a wide range of count rates as the source decays.[14][15] It is one of the most reliable

methods for determining τ.

1. Objective: To experimentally determine the dead time parameter (τ) of a gamma

spectrometry system to validate or implement an accurate dead time correction.

2. Materials:

High-activity source with a known half-life (T½) that is short enough to show significant

decay over the experiment (e.g., ¹³²Te itself is suitable, T½ ≈ 77 hours).

HPGe or NaI(Tl) detector system with multichannel analyzer (MCA).

Stable mounting apparatus to ensure fixed source-detector geometry.

Data logging software.

3. Experimental Workflow:
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1. Source Placement
Place high-activity ¹³²Te source
to achieve high initial dead time

(e.g., 40-60%). Secure geometry.

2. Sequential Acquisition
Acquire spectra for short, consecutive

durations (e.g., 300s real time).
Do NOT move the source.

3. Record Data
For each spectrum, record:
- Acquisition start time (t)

- Measured count rate (m)
- Dead time percentage

4. Continue for >5 Half-Lives
Continue measurements until the
count rate is very low and dead

time is negligible (<1%).

5. Data Analysis
Plot measured rate (m) vs. time (t).
Fit the data to the paralyzable or
non-paralyzable decay equation

to solve for τ.

Click to download full resolution via product page

Caption: Experimental workflow for the decaying source method.

4. Procedure:
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Setup: Position the ¹³²Te source in front of the detector to achieve a high initial dead time

(e.g., 40-60%). Ensure the geometry is fixed and will not be disturbed.

Acquisition: Begin a series of short, consecutive spectral acquisitions. Use a fixed real time

for each acquisition (e.g., 300 seconds).

Data Logging: For each spectrum, record the precise start time of the acquisition and the

average measured count rate (total counts in the spectrum divided by the live time).

Duration: Continue this process for a period equivalent to at least 5-7 half-lives of the

isotope. For ¹³²Te, this would be approximately 16-22 days. This ensures data is collected

across a wide dynamic range of count rates.

Background: At the end of the experiment, remove the source and acquire a background

spectrum for the same duration.

5. Data Analysis:

Background Subtraction: Subtract the background count rate from all measured count rates.

Fitting: The observed count rate (m) at time (t) for a decaying source follows the equation:

For a paralyzable model:m(t) = (n₀ * e^(-λt)) * e^(-(n₀ * e^(-λt)) * τ)

Where:

n₀ is the initial true count rate at t=0.

λ is the decay constant of the isotope (ln(2)/T½).

τ is the dead time.

Use a non-linear fitting algorithm (e.g., in Python, MATLAB, or Origin) to fit your experimental

data (m vs. t) to this equation. The fit will yield the best-fit values for n₀ and, most importantly,

the system dead time τ. This experimentally derived τ is more accurate for your specific

system than a generic value.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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